Cas no 1804651-13-5 (6-(Chloromethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804651-13-5
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4835364
• Update Time: 2025-11-01

6-(Chloromethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO2/c1-15-5-2-4(3-9)14-7(6(5)13)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： CKNSDYWQRXWALN-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CCl)C=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 6-(Chloromethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine

6-(Chloromethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804651-13-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

6-(Chloromethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine, identified by its CAS number CAS No. 1804651-13-5, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural motifs, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents. The presence of both chloromethyl and iodo substituents provides a versatile platform for further functionalization, making it a cornerstone in synthetic organic chemistry.

The methoxy and trifluoromethoxy groups appended to the pyridine core contribute to the compound's overall reactivity and stability, enabling a wide array of chemical transformations. These features are particularly advantageous in the context of drug discovery, where the ability to introduce diverse functional groups is paramount. The compound's structure not only facilitates the synthesis of complex molecules but also enhances their pharmacological properties, such as bioavailability and target specificity.

In recent years, there has been a surge in research focused on developing new methodologies for constructing heterocyclic compounds, with pyridine derivatives being among the most studied. The synthesis of 6-(chloromethyl)-3-iodo-4-methoxy-2-(trifluoromethoxy)pyridine exemplifies this trend, as it serves as a precursor for numerous pharmacologically active compounds. For instance, researchers have leveraged this intermediate to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

The role of chloromethyl and iodo groups in medicinal chemistry cannot be overstated. The former is known for its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse side chains. On the other hand, the iodo moiety is particularly useful for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing complex molecular architectures. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many drugs on the market today.

The incorporation of methoxy and trifluoromethoxy groups into the pyridine scaffold offers additional benefits. The electron-withdrawing nature of the trifluoromethyl group enhances the compound's lipophilicity, which is often a critical factor in drug design. Meanwhile, the methoxy group can serve as a handle for further derivatization, enabling the creation of more sophisticated analogs with tailored pharmacokinetic profiles.

The latest advancements in synthetic methodologies have further highlighted the importance of 6-(-4-methoxy-2-(trifluoromethoxy)pyridine. For example, recent studies have demonstrated its utility in flow chemistry approaches, which offer improved scalability and reproducibility compared to traditional batch processes. These innovations are particularly relevant in industrial settings where efficiency and cost-effectiveness are paramount.

In addition to its synthetic utility, this compound has been explored in various preclinical studies aimed at identifying novel drug candidates. Researchers have utilized it as a building block for designing molecules with potential applications in oncology and immunology. The structural diversity afforded by its functional groups allows for fine-tuning of biological activity, making it an attractive scaffold for medicinal chemists.

The impact of these findings on drug development is profound. By providing a robust platform for constructing complex molecules, 6-(-4-methoxy-2-(trifluoromethoxy)pyridine contributes to the rapid advancement of pharmaceutical science. Its versatility ensures that it will remain a cornerstone in synthetic chemistry for years to come.